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Compound of Interest

Compound Name: 2-Chloroethyl ethyl ether

Cat. No.: B104041

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility. 2-
Chloroethyl ethyl ether, a flammable and potentially hazardous compound, requires a
stringent and well-defined disposal protocol. This guide provides essential, immediate safety
and logistical information, including operational and disposal plans, to ensure the safe handling
and disposal of this chemical.

Hazard Profile and Safety Precautions

2-Chloroethyl ethyl ether is a flammable liquid and vapor that can cause serious eye damage
and skin irritation.[1] It is crucial to handle this chemical in a well-ventilated area, away from
heat, sparks, and open flames.[1][2] Personal protective equipment, including protective
gloves, clothing, and eye/face protection, should be worn at all times.[1][3] Like other ethers, it
has the potential to form explosive peroxides over time, especially when exposed to air and
light.[4][5][6] Therefore, containers of 2-chloroethyl ethyl ether should be dated upon receipt
and opening to monitor their age.[4][5]

Spill Management Protocol
In the event of a spill, immediate action is necessary to mitigate risks.

o Evacuate and Ventilate: Immediately evacuate all personnel from the affected area and
ensure adequate ventilation.[3][7]
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o Contain the Spill: Use inert absorbent materials such as sand, vermiculite, or earth to contain
the spill.[2][6][7] Do not use combustible materials.

o Cleanup: Carefully scoop up the absorbed material using non-sparking tools and place it into
a suitable, labeled container for disposal.[2][8]

o Decontaminate: Wash the spill area thoroughly.

o Disposal of Contaminated Materials: All materials used for spill cleanup must be treated as
hazardous waste and disposed of accordingly.[5][7]

Proper Disposal Procedure

The disposal of 2-chloroethyl ethyl ether must comply with all local, state, and federal
regulations. Under no circumstances should this chemical be disposed of down the drain.[6][9]

Step 1: Waste Collection

o Collect waste 2-chloroethyl ethyl ether in its original container or a designated, compatible,
and properly labeled hazardous waste container.[7] The container must be kept tightly
closed.[1][2]

e Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

Step 2: Labeling and Storage

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"Waste 2-Chloroethyl Ethyl Ether."

» Store the sealed waste container in a cool, dry, well-ventilated area designated for flammable
liquids, away from incompatible materials such as strong oxidizing agents.[1][2]

o Ensure the storage area is equipped with secondary containment to prevent the spread of
potential leaks.[4]

Step 3: Arrange for Professional Disposal
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» Contact your institution's EHS office or a licensed hazardous waste disposal company to
arrange for pickup and disposal.[7][9]

e Provide the disposal company with a complete and accurate description of the waste,
including its composition and any potential contaminants.

Quantitative Data Summary

The following table summarizes key quantitative data for 2-chloroethyl ethyl ether, which is
essential for its safe handling and disposal.

Property Value Reference
Flash Point 15 °C (59 °F) [2]
Autoignition Temperature 190 °C (374 °F) [2]
Boiling Point 107 °C (225 °F) [2]
Specific Gravity 0.989 g/cm? [2]
UN Number UN3271 or UN1993 [2]
Hazard Class 3 (Flammable Liquid) [2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
chloroethyl ethyl ether.
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Start: Have 2-Chloroethyl Ethyl Ether for Disposal

Follow Spill Management Protocol:
1. Evacuate & Ventilate Routine Waste Collection:
2. Contain with Inert Material Place in original or designated,
3. Clean with Non-Sparking Tools tightly sealed, and labeled container.
4. Collect in Labeled Container

Store in a cool, dry, well-ventilated area
for flammable liquids with
secondary containment.

Contact Environmental Health & Safety (EHS)
or a licensed hazardous waste disposal service.

End: Proper Disposal

Click to download full resolution via product page

Disposal workflow for 2-Chloroethyl Ethyl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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